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Compound of Interest

Compound Name: 2-(4-Ethylphenyl)propan-2-amine

Cat. No.: B2903524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2-(4-Ethylphenyl)propan-2-
amine, a substituted aromatic amine of interest in various fields of chemical and

pharmaceutical research. Due to the limited availability of public data on this specific molecule,

this guide also includes comparative data on the closely related analog, 2-(4-

methylphenyl)propan-2-amine, to provide contextual understanding of its potential properties

and characteristics.

Chemical Identity
IUPAC Name: 2-(4-Ethylphenyl)propan-2-amine

Synonyms:

Benzenemethanamine, 4-ethyl-α,α-dimethyl-

CAS Number: 17797-07-8

Molecular Formula: C₁₁H₁₇N

Physicochemical Properties
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Quantitative data for 2-(4-Ethylphenyl)propan-2-amine is not readily available in public

databases. However, for comparative purposes, the physicochemical properties of its methyl

analog, 2-(4-methylphenyl)propan-2-amine (CAS 6526-79-0), are presented below. These

values can offer an approximation of the expected properties for the ethyl-substituted

compound.

Property
Value (for 2-(4-
methylphenyl)propan-2-
amine)

Data Source

Molecular Weight 149.23 g/mol PubChem

XLogP3-AA (LogP) 2.3 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 149.120449483 g/mol PubChem

Monoisotopic Mass 149.120449483 g/mol PubChem

Topological Polar Surface Area 26 Å² PubChem

Heavy Atom Count 11 PubChem

Complexity 121 PubChem

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of 2-(4-
Ethylphenyl)propan-2-amine are not extensively documented in publicly accessible literature.

However, a general synthetic approach for related α,α-disubstituted benzylamines can be

conceptualized.

General Synthesis Workflow
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The synthesis of α,α-disubstituted benzylamines, such as 2-(4-Ethylphenyl)propan-2-amine,

can be approached through various established organic chemistry methodologies. A common

strategy involves the amination of a suitable tertiary alcohol or the reductive amination of a

corresponding ketone. The following diagram illustrates a logical workflow for a potential

synthesis route.

General Synthesis Workflow for 2-(4-Ethylphenyl)propan-2-amine

Route A: From Tertiary Alcohol Route B: From Ketone

2-(4-Ethylphenyl)propan-2-ol

Activation of Hydroxyl Group
(e.g., with HBr, SOCl₂)

2-(2-Bromo-4-ethylphenyl)propane

Nucleophilic Substitution
with Ammonia or Amine Equivalent

2-(4-Ethylphenyl)propan-2-amine

1-(4-Ethylphenyl)ethan-1-one

Grignard Reaction
(with CH₃MgBr)

2-(4-Ethylphenyl)propan-2-ol

Reductive Amination
(with NH₃ and a reducing agent)

Alternative to Route A
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[https://www.benchchem.com/product/b2903524#2-4-ethylphenyl-propan-2-amine-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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